Cas no 870997-82-3 (Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate)

Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of complex heterocyclic compounds. The tert-butoxycarbonyl (Boc) protecting group enhances stability during reactions, allowing selective deprotection under mild acidic conditions. The methoxy and ester functional groups provide additional reactivity handles for further derivatization, making this compound useful in medicinal chemistry and pharmaceutical research. Its well-defined structure ensures consistent performance in multi-step syntheses, while the isonicotinate core offers a scaffold for constructing nitrogen-containing heterocycles. This reagent is particularly advantageous in peptide coupling and nucleoside analog synthesis due to its balanced reactivity and compatibility with standard protecting group strategies.
Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate structure
870997-82-3 structure
Product Name:Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate
CAS No:870997-82-3
MF:C12H16N2O5
MW:268.265843391418
MDL:MFCD22199249
CID:1071679
PubChem ID:67244605
Update Time:2025-05-22

Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate Chemical and Physical Properties

Names and Identifiers

    • 3-(tert-Butoxycarbonylamino)-2-methoxyisonicotinic acid
    • 3-((tert-Butoxycarbonyl)amino)-2-methoxyisonicotinic acid
    • METHYL 3-(TERT-BUTOXYCARBONYLAMINO)-2-METHOXYISONICOTINATE
    • AK174160
    • 3-[(t-butoxycarbonyl)amino]-2-methoxyisonicotinic acid
    • IYOAARLPVFRFHQ-UHFFFAOYSA-N
    • 3-[(tert-butoxycarbonyl)amino]-2-methoxypyridine-4-carboxylic acid
    • RW3261
    • AM807762
    • ST2407167
    • 2-methoxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-4-carboxylic acid
    • 3-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-methoxy-4-pyridinecarboxylic acid (ACI)
    • 3-[[(tert-Butoxy)carbonyl]amino]-2-methoxypyridine-4-carboxylic acid
    • 870997-82-3
    • DS-8611
    • F31138
    • 3-(Boc-amino)-2-methoxyisonicotinic Acid
    • SCHEMBL2004926
    • CS-0060997
    • AKOS023776113
    • W-203988
    • 3-((tert-Butoxycarbonyl)amino)-2-methoxyisonicotinicacid
    • DTXSID70736667
    • MFCD22199249
    • SY112534
    • Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate
    • MDL: MFCD22199249
    • Inchi: 1S/C12H16N2O5/c1-12(2,3)19-11(17)14-8-7(10(15)16)5-6-13-9(8)18-4/h5-6H,1-4H3,(H,14,17)(H,15,16)
    • InChI Key: IYOAARLPVFRFHQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C(NC(OC(C)(C)C)=O)=C(OC)N=CC=1)O

Computed Properties

  • Exact Mass: 268.10592162g/mol
  • Monoisotopic Mass: 268.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.8
  • XLogP3: 1.8

Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate Pricemore >>

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Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Diethyl ether ;  1 h, -78 °C
1.2 30 min
Reference
Development of novel 2-[4-(aminoalkoxy)phenyl]-4(3H)-quinazolinone derivatives as potent and selective histamine H3 receptor inverse agonists
Mizutani, Takashi; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(23), 6041-6045

Production Method 2

Reaction Conditions
1.1 Solvents: 1,4-Dioxane ;  24 h, reflux
2.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Diethyl ether ;  1 h, -78 °C
2.2 30 min
Reference
Development of novel 2-[4-(aminoalkoxy)phenyl]-4(3H)-quinazolinone derivatives as potent and selective histamine H3 receptor inverse agonists
Mizutani, Takashi; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(23), 6041-6045

Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate Raw materials

Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate Preparation Products

Additional information on Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate

Comprehensive Overview of Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate (CAS No. 870997-82-3)

Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate (CAS No. 870997-82-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of isonicotinate derivatives, which are gaining significant attention due to their versatile applications in drug development and material science. The presence of both tert-butoxycarbonyl (Boc) and methoxy functional groups makes it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for Boc-protected compounds like Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate has surged, driven by advancements in peptide synthesis and medicinal chemistry. Researchers often search for "Boc-protecting group applications" or "isonicotinate ester uses," reflecting the compound's relevance in modern synthetic workflows. Its stability under mild conditions and compatibility with diverse reaction protocols make it a preferred choice for designing novel therapeutics.

The compound's unique structure also aligns with current trends in green chemistry and sustainable synthesis. As industries prioritize eco-friendly processes, Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate offers advantages such as reduced side reactions and higher yields, addressing common queries like "how to improve synthetic efficiency" or "sustainable protecting groups in organic synthesis."

From a technical perspective, the methoxyisonicotinate moiety in this compound contributes to its role as a building block for heterocyclic frameworks. These frameworks are pivotal in developing kinase inhibitors and antiviral agents, topics frequently explored in academic and industrial research. The compound's CAS No. 870997-82-3 is often referenced in patent literature, underscoring its commercial and scientific importance.

Quality control and analytical characterization of Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structural integrity, addressing frequent user concerns like "how to validate synthetic intermediates."

In summary, Methyl 3-(tert-butoxycarbonylamino)-2-methoxyisonicotinate (CAS No. 870997-82-3) represents a cornerstone in contemporary organic synthesis, bridging gaps between academic discovery and industrial application. Its multifaceted utility ensures its prominence in ongoing discussions about drug design innovation and sustainable chemical practices.

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